Cas no 391229-76-8 (N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide)

• Product Name: N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide
• CAS No: 391229-76-8
• MF: C₂₀H₁₆N₂OS
• MW: 332.418843269348
• CID: 5975801
• PubChem ID: 3630382
• Update Time: 2025-11-01

N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide
• (E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-2-naphthamide
• 2-Naphthalenecarboxamide, N-(3,6-dimethyl-2(3H)-benzothiazolylidene)-
• AKOS024575065
• N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)naphthalene-2-carboxamide
• 391229-76-8
• F0214-0192
• Oprea1_374719
• N-[(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-2-carboxamide

• Inchi： 1S/C20H16N2OS/c1-13-7-10-17-18(11-13)24-20(22(17)2)21-19(23)16-9-8-14-5-3-4-6-15(14)12-16/h3-12H,1-2H3
• InChI Key： LRCDHTVYXFJZOZ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(N=C1N(C)C2=CC=C(C)C=C2S1)=O

Computed Properties

• Exact Mass: 332.09833431g/mol
• Monoisotopic Mass: 332.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 533.6±43.0 °C(Predicted)
• pka: 0.09±0.20(Predicted)

Additional information on N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide

Comprehensive Overview of N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide (CAS No. 391229-76-8)

N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide, with the CAS number 391229-76-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of benzothiazole derivatives, which are renowned for their diverse biological activities and applications in optoelectronics. The unique structural features of this molecule, including the naphthalene carboxamide moiety and the dihydrobenzothiazole ring, contribute to its potential utility in drug discovery and functional materials.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds due to their remarkable pharmacological properties. Researchers have explored their potential as kinase inhibitors, antimicrobial agents, and fluorescent probes. The compound N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide has been particularly studied for its molecular interactions with biological targets, making it a promising candidate for therapeutic development. Its extended conjugated system also makes it interesting for applications in organic electronics and sensor technologies.

The synthesis of CAS 391229-76-8 typically involves multi-step organic reactions, with careful control of stereochemistry being crucial due to the presence of the (2E)-configuration in its structure. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These analytical methods are essential for researchers investigating the compound's structure-activity relationships or developing it for specific applications.

From a pharmaceutical perspective, the naphthalene-carboxamide portion of the molecule is particularly noteworthy. This structural motif is found in several clinically relevant compounds and is known to contribute to target binding affinity and metabolic stability. When combined with the dihydrobenzothiazole scaffold, it creates a unique pharmacophore that may interact with various biological targets. Current research trends focus on exploring its potential in cancer therapeutics and neurodegenerative disease research, areas where benzothiazole derivatives have shown considerable promise.

In materials science, the conjugated system of N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide offers interesting possibilities for organic semiconductors and photovoltaic applications. The compound's ability to absorb and emit light in specific wavelength ranges makes it potentially valuable for OLED technologies and molecular sensors. Researchers are particularly interested in how modifications to its structure might tune its electronic properties and photophysical characteristics for specific technological applications.

The stability and solubility profile of CAS 391229-76-8 are important considerations for both pharmaceutical and materials applications. Studies have investigated its behavior in various solvents and under different environmental conditions to determine optimal handling and formulation strategies. These properties are crucial for researchers developing drug delivery systems or thin-film devices incorporating this compound.

As research into benzothiazole derivatives continues to expand, N-(2E)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-2-carboxamide represents an important example of how subtle structural variations can lead to significant differences in biological activity and material properties. The compound's molecular architecture serves as a valuable template for medicinal chemists and materials scientists alike, offering multiple sites for structural modification and optimization.

Future research directions for this compound may include detailed investigations of its biological targets, development of more efficient synthetic routes, and exploration of its potential in energy storage applications. The growing interest in multi-functional organic molecules suggests that compounds like CAS 391229-76-8 will continue to be important subjects of study across multiple scientific disciplines.